2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)-

• CAS No.: 89567-68-0
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol
• IUPAC Name: N-benzyl-2-cyano-3-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C14H17N3O/c1-11(17(2)3)13(9-15)14(18)16-10-12-7-5-4-6-8-12/h4-8H,10H2,1-3H3,(H,16,18)
• InChI Key: VMDJXOHKRLWQLK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C#N)C(=O)NCC1=CC=CC=C1)N(C)C

Description

2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)- is an organic compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)- typically involves the reaction of appropriate starting materials under controlled conditions. Specific details about the synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale chemical reactions using specialized equipment to ensure consistency and quality. The exact methods used in industrial settings are often closely guarded trade secrets .

Chemical Reactions Analysis

Types of Reactions

2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)- can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature and pressure, depend on the desired reaction and product .

Major Products Formed

The major products formed from these reactions can vary widely, depending on the specific reagents and conditions used. Detailed information about the products is often available in specialized chemical literature .

Scientific Research Applications

2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)- has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism by which 2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)- exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical effects, depending on the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 2-Cyano-3-(dimethylamino)-2-butenamide
• 2-Butenamide, 2-cyano-3-(dimethylamino)-, (2Z)-

Uniqueness

2-Butenamide, 2-cyano-3-(dimethylamino)-N-(phenylmethyl)-, (Z)- is unique due to its specific structure and the resulting chemical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .